Cas no 1368185-04-9 (5-amino-3-methylthiophene-2-carboxylic acid)

• Product Name: 5-amino-3-methylthiophene-2-carboxylic acid
• CAS No: 1368185-04-9
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 5179440
• PubChem ID: 66631125
• Update Time: 2025-08-04

5-amino-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-amino-3-methyl-
• 5-amino-3-methylthiophene-2-carboxylic acid

• Inchi： 1S/C6H7NO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,7H2,1H3,(H,8,9)
• InChI Key： WAAXJDMUBWOSAY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(N)=CC=1C

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-amino-3-methylthiophene-2-carboxylic acid

Introduction to 5-Amino-3-Methylthiophene-2-Carboxylic Acid (CAS No. 1368185-04-9)

5-Amino-3-methylthiophene-2-carboxylic acid (CAS No. 1368185-04-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, including drug development and the synthesis of advanced materials.

The chemical structure of 5-amino-3-methylthiophene-2-carboxylic acid consists of a thiophene ring with an amino group and a carboxylic acid group attached to the 5 and 2 positions, respectively, and a methyl group at the 3 position. This arrangement imparts specific chemical properties that make it an attractive candidate for a wide range of research and industrial applications.

In the realm of medicinal chemistry, 5-amino-3-methylthiophene-2-carboxylic acid has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its role in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation.

Beyond its medicinal applications, 5-amino-3-methylthiophene-2-carboxylic acid has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. Researchers at the University of California, Berkeley, have reported the use of this compound in the development of organic semiconductors with enhanced performance characteristics. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 5-amino-3-methylthiophene-2-carboxylic acid typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of thiophene derivatives with appropriate reagents to introduce the amino and carboxylic acid functionalities. Advances in synthetic methods have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale production.

In terms of safety and handling, 5-amino-3-methylthiophene-2-carboxylic acid should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation.

The future prospects for 5-amino-3-methylthiophene-2-carboxylic acid are promising. Ongoing research continues to uncover new applications and improve existing methods for its synthesis and use. As scientists delve deeper into its properties and potential, this compound is likely to play an increasingly important role in both academic research and industrial settings.

In conclusion, 5-amino-3-methylthiophene-2-carboxylic acid (CAS No. 1368185-04-9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and versatile properties make it an invaluable resource for researchers and industry professionals alike. As new discoveries continue to emerge, the importance of this compound is only expected to grow.